Cas no 1228665-94-8 (2H,3H-[1,4]dioxino[2,3-b]pyridine-8-carboxylic acid)

• Product Name: 2H,3H-[1,4]dioxino[2,3-b]pyridine-8-carboxylic acid
• CAS No: 1228665-94-8
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 1024799
• PubChem ID: 329771089
• Update Time: 2025-04-20

2H,3H-[1,4]dioxino[2,3-b]pyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-8-carboxylic acid
• AC1Q72R1
• ACMC-209amx
• AG-L-57949
• AK-92217
• ANW-18055
• CTK7J0376
• MolPort-015-157-033
• 2H,3H-[1,4]dioxino[2,3-b]pyridine-8-carboxylic acid
• CS-0092157
• DTXSID40678383
• 2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-8-carboxylic acid, AldrichCPR
• 2,3-Dihydro[1,4]dioxino[2,3-b]pyridine-8-carboxylic acid
• 1,4-Dioxino[2,3-b]pyridine-8-carboxylic acid, 2,3-dihydro-
• MFCD16628209
• SCHEMBL15306831
• AKOS006332714
• A890920
• D75314
• DA-18741
• 1228665-94-8
• 2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-8-carboxylicacid

• MDL： MFCD16628209
• Inchi： 1S/C8H7NO4/c10-8(11)5-1-2-9-7-6(5)12-3-4-13-7/h1-2H,3-4H2,(H,10,11)
• InChI Key： YUYPCIREYQUIAA-UHFFFAOYSA-N
• SMILES： O1C2C(C(=O)O)=CC=NC=2OCC1

Computed Properties

• Exact Mass: 181.038
• Monoisotopic Mass: 181.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 457.7±45.0 °C at 760 mmHg
• Flash Point: 230.6±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2H,3H-[1,4]dioxino[2,3-b]pyridine-8-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids